Cas no 30575-39-4 (2-Pyridinecarbothioamide, N-(3-chlorophenyl)-)

2-Pyridinecarbothioamide, N-(3-chlorophenyl)- structure
30575-39-4 structure
Product Name:2-Pyridinecarbothioamide, N-(3-chlorophenyl)-
CAS No:30575-39-4
MF:C12H9ClN2S
MW:248.731260061264
CID:1443352
Update Time:2024-08-23

2-Pyridinecarbothioamide, N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbothioamide, N-(3-chlorophenyl)-
    • Inchi: 1S/C12H9ClN2S/c13-9-4-3-5-10(8-9)15-12(16)11-6-1-2-7-14-11/h1-8H,(H,15,16)
    • InChI Key: YYONFBWASXXDGV-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=CC(Cl)=C2)=S)=NC=CC=C1

Computed Properties

  • Exact Mass: 248.01767

Experimental Properties

  • Density: 1.371±0.06 g/cm3(Predicted)
  • Boiling Point: 378.3±48.0 °C(Predicted)
  • PSA: 24.92
  • pka: 9.37±0.70(Predicted)

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